Cas no 2171794-03-7 (5-(2-methylpropyl)-1-oxa-9-thia-4-azaspiro5.5undecane)

• Product Name: 5-(2-methylpropyl)-1-oxa-9-thia-4-azaspiro5.5undecane
• CAS No: 2171794-03-7
• MF: C₁₂H₂₃NOS
• MW: 229.382122278214
• CID: 5891221
• PubChem ID: 165597972
• Update Time: 2025-07-21

5-(2-methylpropyl)-1-oxa-9-thia-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-(2-methylpropyl)-1-oxa-9-thia-4-azaspiro5.5undecane
• EN300-1642850
• 5-(2-methylpropyl)-1-oxa-9-thia-4-azaspiro[5.5]undecane
• 2171794-03-7

• Inchi： 1S/C12H23NOS/c1-10(2)9-11-12(14-6-5-13-11)3-7-15-8-4-12/h10-11,13H,3-9H2,1-2H3
• InChI Key： GYJNVBJTMKNOFT-UHFFFAOYSA-N
• SMILES： S1CCC2(CC1)C(CC(C)C)NCCO2

Computed Properties

• Exact Mass: 229.15003553g/mol
• Monoisotopic Mass: 229.15003553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.6Ų

Additional information on 5-(2-methylpropyl)-1-oxa-9-thia-4-azaspiro5.5undecane

Introduction to 5-(2-methylpropyl)-1-oxa-9-thia-4-azaspiro5.5undecane (CAS No. 2171794-03-7)

5-(2-methylpropyl)-1-oxa-9-thia-4-azaspiro5.5undecane, identified by its Chemical Abstracts Service (CAS) number 2171794-03-7, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This spirocyclic structure, featuring an oxygen and sulfur atom within a seven-membered ring, combined with an azacycloheptane moiety, presents a unique framework that has been explored for its potential biological activities. The compound's stereochemistry and heteroatom distribution make it a promising candidate for further investigation in the development of novel therapeutic agents.

The molecular architecture of 5-(2-methylpropyl)-1-oxa-9-thia-4-azaspiro5.5undecane is characterized by a spirocyclic connection between a five-membered oxathia ring and a seven-membered azaspiro ring. This structural motif is not only intriguing from a chemical standpoint but also offers distinct advantages in terms of metabolic stability and binding affinity to biological targets. The presence of both oxygen and sulfur atoms within the spirocycle introduces multiple sites for hydrogen bonding and hydrophobic interactions, which are critical for modulating the compound's pharmacokinetic properties.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit high binding affinity and selectivity towards biological receptors. The spirocycle itself provides a rigid scaffold that can be fine-tuned to optimize interactions with target proteins or enzymes. This structural feature has been leveraged in the design of various pharmacological agents, including those targeting neurological disorders, infectious diseases, and cancer. The specific arrangement of heteroatoms in 5-(2-methylpropyl)-1-oxa-9-thia-4-azaspiro5.5undecane suggests potential applications in modulating enzyme activity or receptor binding, making it a valuable scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its potential as a lead structure for drug development. The 1-oxa-9-thia core is particularly noteworthy, as it mimics natural products found in various organisms, which have demonstrated efficacy in treating a wide range of diseases. For instance, thiazole derivatives are well-known for their antimicrobial and anti-inflammatory properties, while oxazole-containing compounds have shown promise in anticancer therapies. By incorporating these motifs into the spirocyclic framework, researchers aim to harness their inherent bioactivity while enhancing pharmacological properties such as solubility and bioavailability.

The 2-methylpropyl substituent at the 5-position of the spirocycle adds another layer of complexity to the compound's behavior. This alkyl group can influence both the electronic distribution and steric environment around the heteroatoms, potentially affecting how the molecule interacts with biological targets. Computational studies have indicated that this substitution pattern may enhance binding affinity by optimizing van der Waals interactions or by introducing additional hydrogen bonding opportunities. Such fine-tuning is essential in drug design, where subtle changes in molecular structure can significantly impact efficacy.

Recent advancements in synthetic chemistry have made it possible to access complex spirocyclic structures with greater ease than ever before. Techniques such as transition-metal-catalyzed reactions and organometallic chemistry have enabled the construction of intricate molecular frameworks that were previously inaccessible. This progress has opened new avenues for exploring the biological potential of compounds like 5-(2-methylpropyl)-1-oxa-9-thia-4-azaspiro5.5undecane. Researchers are now able to rapidly modify key functional groups within the molecule to explore different pharmacological profiles without extensive trial-and-error experimentation.

The interest in spirocyclic compounds extends beyond academic research; pharmaceutical companies are actively incorporating these structures into their drug discovery pipelines due to their perceived advantages over traditional molecular scaffolds. The rigidity provided by the spiro linkage ensures that key functional groups remain optimally positioned relative to biological targets, which can lead to improved drug-like properties such as reduced off-target effects and enhanced metabolic stability. Furthermore, spirocycles often exhibit fewer conformational changes compared to flexible molecules, making them more predictable in terms of their biological behavior.

In conclusion,5-(2-methylpropyl)-1-oxa-9-thia-4-azaspiro5.5undecane represents an exciting example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of heteroatoms, stereochemistry, and substituent effects makes it a compelling candidate for further investigation in medicinal chemistry. As synthetic methodologies continue to evolve, it is likely that more complex spirocyclic structures like this one will emerge as valuable tools for addressing unmet medical needs.